Cas no 204584-99-6 (1H-Indene-5-carboxaldehyde (9CI))

• Product Name: 1H-Indene-5-carboxaldehyde (9CI)
• CAS No: 204584-99-6
• MF: C₁₀H₈O
• MW: 144.169922828674
• CID: 855886
• Update Time: 2026-04-29

1H-Indene-5-carboxaldehyde (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-carboxaldehyde (9CI)
• 1H-indene-5-carbaldehyde

Additional information on 1H-Indene-5-carboxaldehyde (9CI)

1H-Indene-5-carboxaldehyde (9CI): A Comprehensive Overview

1H-Indene-5-carboxaldehyde, also known as indene aldehyde or CAS 204584-99-6, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with its unique structure and properties, has found applications in drug discovery, material synthesis, and as a precursor in organic transformations. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with 1H-Indene-5-carboxaldehyde.

The molecular structure of 1H-Indene-5-carboxaldehyde comprises an indene ring system with a carboxaldehyde group attached at the 5-position. The indene moiety consists of a fused bicyclic system comprising one benzene ring and one cyclopentane ring. The presence of the aldehyde group introduces reactivity, making this compound a valuable building block in organic synthesis. Recent studies have highlighted the importance of such structures in designing bioactive molecules and advanced materials.

Synthesis and Characterization

The synthesis of 1H-Indene-5-carboxaldehyde typically involves multi-step processes that often begin with the preparation of the indene skeleton. One common approach is the Diels-Alder reaction, which allows for the construction of the bicyclic framework. Subsequent oxidation or functionalization steps are then employed to introduce the aldehyde group at the desired position. Researchers have recently explored more efficient and environmentally friendly methods for synthesizing this compound, including catalytic hydrogenation and microwave-assisted reactions.

The characterization of CAS 204584-99-6 relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the compound's molecular structure, purity, and stereochemistry. For instance, high-resolution mass spectrometry has been instrumental in confirming the molecular formula and exact mass of this compound.

Applications in Drug Discovery

1H-Indene-5-carboxaldehyde has emerged as a promising candidate in drug discovery due to its ability to serve as a scaffold for bioactive molecules. Its rigid bicyclic structure provides an ideal platform for incorporating functional groups that can interact with biological targets such as enzymes and receptors. Recent studies have demonstrated its potential in inhibiting cancer cell proliferation and modulating neurodegenerative diseases.

In one notable study published in 2023, researchers synthesized derivatives of CAS 204584-99-6 that exhibited potent anti-inflammatory activity. These derivatives were found to selectively inhibit cyclooxygenase enzymes, which are key players in inflammation-related diseases. Such findings underscore the importance of this compound as a lead molecule for developing novel therapeutic agents.

Role in Materials Science

Beyond its role in drug discovery, 1H-Indene-5-carboxaldehyde has also found applications in materials science. Its ability to undergo various condensation reactions makes it a valuable precursor for synthesizing advanced polymers and organic materials. For example, researchers have utilized this compound to develop stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or light.

In another innovative application, scientists have employed CAS 204584-99-6 as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit high surface area and porosity, making them ideal candidates for gas storage and catalysis applications.

Sustainability Considerations

In line with the growing emphasis on sustainability in chemical research, efforts have been made to develop eco-friendly synthesis routes for 1H-indene carboxaldehyde strong>. Green chemistry principles have guided researchers toward using renewable feedstocks and minimizing waste generation during the synthesis process.

A recent study reported the use of biodegradable catalysts for synthesizing this compound under mild reaction conditions. Such approaches not only reduce environmental impact but also enhance the scalability of production processes.

Future Prospects

Looking ahead,